Cas no 105687-96-5 (Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]-)
105687-96-5 structure
Product Name:Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]-
CAS No:105687-96-5
MF:C15H10N2O3
MW:266.25150346756
CID:1160316
PubChem ID:13668615
Update Time:2025-04-20
Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]-
- 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]benzene
- SCHEMBL5172920
- DTXSID00546271
- 105687-96-5
-
- Inchi: 1S/C15H10N2O3/c18-10-16-13-3-1-12(2-4-13)9-20-15-7-5-14(6-8-15)17-11-19/h1-8H,9H2
- InChI Key: INXJKXWSFPJCCC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N=C=O)CC1C=CC(=CC=1)N=C=O
Computed Properties
- Exact Mass: 266.06914219g/mol
- Monoisotopic Mass: 266.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- PSA: 68.09000
- LogP: 3.20020
Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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